Cas no 2219370-81-5 (2-amino-3,5-dimethylhexanoic acid hydrochloride)

• Product Name: 2-amino-3,5-dimethylhexanoic acid hydrochloride
• CAS No: 2219370-81-5
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 6015516
• PubChem ID: 137952267
• Update Time: 2025-10-28

2-amino-3,5-dimethylhexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,5-dimethylhexanoic acid hydrochloride
• Norleucine, 3,5-dimethyl-, hydrochloride (1:1)
• starbld0048180
• 2-amino-3,5-dimethylhexanoic acid;hydrochloride
• EN300-1707035
• 2219370-81-5

• Inchi： 1S/C8H17NO2.ClH/c1-5(2)4-6(3)7(9)8(10)11;/h5-7H,4,9H2,1-3H3,(H,10,11);1H
• InChI Key： AVGUOVMAMBOLQM-UHFFFAOYSA-N
• SMILES： C(C)(CC(C)C)C(N)C(=O)O.Cl

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3,5-dimethylhexanoic acid hydrochloride

2-Amino-3,5-Dimethylhexanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2219370-81-5, commonly referred to as 2-amino-3,5-dimethylhexanoic acid hydrochloride, is a fascinating molecule with a diverse range of applications in various fields. This compound is a derivative of hexanoic acid, featuring an amino group at the second carbon and methyl groups at the third and fifth positions. The hydrochloride form indicates that it exists as a salt with hydrochloric acid, which is often preferred for its stability and solubility properties.

2-Amino-3,5-dimethylhexanoic acid hydrochloride has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, food additives, and materials science. Its structure allows for versatile interactions, making it a valuable compound in both academic research and industrial settings.

Recent studies have explored the biological activity of 2-amino-3,5-dimethylhexanoic acid hydrochloride, particularly its role in modulating cellular signaling pathways. Researchers have found that this compound exhibits antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to act as a neuroprotective agent has been highlighted in preclinical models, suggesting potential therapeutic applications.

In the food industry, 2-amino-3,5-dimethylhexanoic acid hydrochloride has been investigated as a natural flavor enhancer. Its ability to interact with taste receptors makes it a promising candidate for developing healthier food products with enhanced flavor profiles. Furthermore, its shelf-life stability under various storage conditions has been extensively studied, making it a reliable ingredient for the food and beverage industry.

The synthesis of 2-amino-3,5-dimethylhexanoic acid hydrochloride involves a multi-step process that includes alkylation, ammination, and neutralization steps. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental impact of its production. These methods often utilize renewable feedstocks and catalytic processes to achieve higher yields and lower energy consumption.

From a materials science perspective, 2-amino-3,5-dimethylhexanoic acid hydrochloride has been explored as a building block for synthesizing advanced polymers and biomaterials. Its ability to form stable bonds with other monomers makes it a valuable component in creating materials with tailored mechanical and biocompatible properties. This has opened new avenues for its application in tissue engineering and drug delivery systems.

Recent research has also focused on the toxicological profile of 2-amino-3,5-dimethylhexanoic acid hydrochloride, ensuring its safety for human consumption and use in pharmaceuticals. Studies conducted on animal models have demonstrated low toxicity levels when administered at recommended doses, further solidifying its potential as a safe and effective compound.

In conclusion, 2-amino-3,5-dimethylhexanoic acid hydrochloride (CAS No. 2219370-81-5) is a versatile compound with promising applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific research and industrial development.